Cas no 2228054-06-4 ((3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid
• CAS No: 2228054-06-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6281802
• PubChem ID: 165833307
• Update Time: 2025-06-11

(3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid
• EN300-1760582
• 2228054-06-4

• Inchi： 1S/C12H14O4/c1-7-4-9-5-8(2-3-11(9)16-7)10(13)6-12(14)15/h2-3,5,7,10,13H,4,6H2,1H3,(H,14,15)/t7?,10-/m1/s1
• InChI Key： DPAMVGAOBSLHCD-OMNKOJBGSA-N
• SMILES： O1C2C=CC([C@@H](CC(=O)O)O)=CC=2CC1C

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 2228054-06-4)

(3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 2228054-06-4) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of propanoic acids and features a hydroxyl group and a substituted benzofuran moiety, which contribute to its biological activity and chemical stability.

The hydroxyl group in the (3R)-3-hydroxy position imparts polarity and reactivity, making the compound suitable for various chemical reactions and biological interactions. The benzofuran ring, a heterocyclic aromatic structure, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to biological targets. The methyl substitution on the benzofuran ring further modulates the compound's electronic properties and steric effects, influencing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroinflammation. For instance, it has been reported to inhibit the activation of microglia, reduce oxidative stress, and promote neuronal survival.

In addition to its neuroprotective effects, (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a promising candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile, with preferential accumulation in target tissues such as the brain and inflamed areas. The compound's metabolic stability has also been evaluated, revealing that it undergoes minimal hepatic metabolism, which could reduce the risk of drug-drug interactions.

From a synthetic chemistry perspective, the preparation of (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid involves several key steps. The synthesis typically starts with the formation of the benzofuran ring through a cyclization reaction, followed by functional group manipulations to introduce the hydroxyl group and methyl substitution. Chiral resolution techniques are employed to obtain the desired (R)-enantiomer, ensuring its biological activity.

The safety profile of (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid has been assessed in preclinical toxicity studies. These studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, (3R)-3-hydroxy-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 2228054-06-4) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting neurodegenerative diseases, inflammatory disorders, and other conditions where modulation of signaling pathways is beneficial.